3-Iodo-2,10-dimethylpyrimido[1,2-a]benzimidazol-4(10h)-one

• Molecular Formula: C12H10IN3O
• Molecular Weight: 339.13 g/mol
• IUPAC Name: 3-iodo-2,10-dimethylpyrimido[1,2-a]benzimidazol-4-one
• InChI: InChI=1S/C12H10IN3O/c1-7-10(13)11(17)16-9-6-4-3-5-8(9)15(2)12(16)14-7/h3-6H,1-2H3
• InChI Key: YSNOBPZJJQOFKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C3=CC=CC=C3N(C2=N1)C)I

Description

3-Iodo-2,10-dimethylpyrimido[1,2-a]benzimidazol-4(10h)-one is a useful research compound. Its molecular formula is C12H10IN3O and its molecular weight is 339.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Step 2 intermediate (1.2 g, 5.620 mmol) in acetonitrile (15 ml) was added ceric ammonium nitrate (1.53 g, 2.812 mmol) followed by iodine (0.857 g, 3.325 mmol) and refluxed for 2.0 h. After completion of the reaction, the solvent was evaporated and the residue dissolved in ethyl acetate. Combined organic layer was washed with water, saturated NaHSO3 solution, brine and dried and purified to afford the desired compound: 1H NMR (300 MHz, DMSO-d6) δ 2.61 (s, 3H), 3.75 (s, 3H), 7.39-7.42 (s, 1H), 7.52-7.58 (m, 1H), 7.68-7.70 (m, 1H), 8.38-8.41 (s, 1H); ESI-MS (m/z) 340.48 (M+H)+.